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Compound of Interest

Compound Name:
5-chloro-6-fluoro-1H-indole-3-

carbaldehyde

CAS No.: 1227580-07-5

Cat. No.: B2579953

Get Quote
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Executive Summary: The "Fine-Tuning" Scaffold
5-Chloro-6-fluoro-1H-indole-3-carbaldehyde (CAS: 1227580-07-5) represents a critical "fine-

tuning" intermediate in the design of kinase inhibitors (e.g., c-Met, VEGFR) and GPCR ligands

(e.g., 5-HT receptors).

In medicinal chemistry, the indole-3-carbaldehyde motif is a gateway to diverse heterocycles.

However, the specific substitution pattern of 5-chloro-6-fluoro offers a unique balance of

properties that distinguishes it from its mono-halogenated or isomeric counterparts:

Metabolic Blockade: The fluorine at C6 blocks the primary site of metabolic oxidation

(CYP450 hydroxylation), extending half-life (

).
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Lipophilic Tuning: The C5-chlorine atom increases lipophilicity (ClogP) more than fluorine,

enhancing membrane permeability and hydrophobic pocket occupancy without the steric

bulk of bromine.

Electronic Synergism: The dual electron-withdrawing groups (EWG) deactivate the ring,

modulating the pKa of the indole NH and affecting hydrogen bond donor capability.

This guide compares the 5-Cl, 6-F isomer against its primary alternatives to assist researchers

in scaffold selection.

Comparative Analysis: Selecting the Right Halogenated
Indole
The choice of starting material dictates the physicochemical profile of the final drug candidate.

The table below contrasts the 5-chloro-6-fluoro analog with its most common alternatives.

Table 1: Physicochemical & Synthetic Comparison of Indole-3-Carbaldehydes

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2579953?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature
5-Chloro-6-

fluoro (Target)
5-Chloro

(Alternative A)
6-Fluoro

(Alternative B)

5-Bromo-6-

fluoro

(Alternative C)

CAS Number 1227580-07-5 827-01-0 2338-71-8 259860-08-7

Electronic Effect

Strong

Deactivation (

)

Moderate

Deactivation

Weak

Deactivation

Strong

Deactivation

Metabolic

Stability

High (Blocks C5

& C6)

Moderate (C6

open to

oxidation)

High (C6

blocked)
High

Synthetic Utility

Formylation

requires heat; Cl

is stable to Pd-

coupling.

Standard

reactivity.

Standard

reactivity.

Versatile: Br

allows

subsequent Pd-

catalyzed

coupling.

Lipophilicity (Est.

ClogP)
~2.6 ~2.3 ~1.9 ~2.8

Primary

Application

Optimization of

ADME/Potency

balance.

Initial HTS hit

expansion.

Lowering

lipophilicity.

Late-stage

diversification via

cross-coupling.

Expert Insight: Choose 5-chloro-6-fluoro when you have locked in the core scaffold and need to

optimize metabolic stability without introducing a reactive handle. Choose 5-bromo-6-fluoro if

you plan to derivatize the C5 position later (e.g., Suzuki coupling).

Strategic Visualization: Scaffold Selection Logic
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The following decision tree illustrates when to deploy the 5-chloro-6-fluoro scaffold versus its

alternatives during the Lead Optimization phase.

Lead Optimization:
Indole Scaffold Selection

Is C6-Hydroxylation
a Metabolic Liability?

Is Potency Limited by
Hydrophobic Interactions?

Yes (Block C6)

Use 5-Chloro-indole-3-CHO

No

Do you need a handle for
Cross-Coupling at C5?

Yes (Need more lipophilicity)

Use 6-Fluoro-indole-3-CHO

No (Keep it polar)

Use 5-Chloro-6-fluoro-indole-3-CHO
(Balanced Potency/Stability)

No (Fixed substituent)

Use 5-Bromo-6-fluoro-indole-3-CHO
(Synthetic Versatility)

Yes (Need Br handle)

Click to download full resolution via product page

Caption: Decision logic for selecting halogenated indole-3-carbaldehydes based on SAR

requirements.

Experimental Characterization & Protocol
Since specific spectral data for the 5-Cl, 6-F isomer is often absent from general databases, the

following data is derived from high-fidelity analogs and verified synthetic principles.

A. Predicted Characterization Data
Appearance: Off-white to pale yellow solid.
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Melting Point: 205 – 210 °C (Estimated based on 5-Cl analog: 213°C and 6-F analog: 164°C;

disubstitution typically raises lattice energy).

Solubility: Soluble in DMSO, DMF, hot ethanol; sparingly soluble in DCM; insoluble in water.

H NMR Profile (400 MHz, DMSO-

) - Diagnostic Signals:

9.92 (s, 1H): Aldehyde proton (-CHO). Characteristic singlet.

12.30 (br s, 1H): Indole N-H. Broad due to exchange.

8.35 (s, 1H): C2-H. Deshielded by the aldehyde group.

8.15 (d,

Hz, 1H): C4-H. Shows coupling to Fluorine at C6 (meta-coupling).

7.55 (d,

Hz, 1H): C7-H. Large coupling constant due to ortho-Fluorine.

B. Synthesis Protocol: Vilsmeier-Haack Formylation
This protocol is optimized for electron-deficient indoles (like 5-Cl-6-F), which react slower than

unsubstituted indoles.

Reagents:

5-Chloro-6-fluoroindole (1.0 equiv)

Phosphorus Oxychloride (

, 1.2 equiv)

N,N-Dimethylformamide (DMF, 5.0 equiv - acts as solvent/reagent)

2M NaOH or Sat.

(for quenching)
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Step-by-Step Workflow:

Reagent Preparation: In a flame-dried round-bottom flask under Argon, cool anhydrous DMF

to 0°C (ice bath).

Vilsmeier Complex: Add

dropwise over 15 minutes. Caution: Exothermic. Stir for 30 mins at 0°C to form the white
chloroiminium salt precipitate.

Addition: Dissolve 5-chloro-6-fluoroindole in a minimum volume of DMF. Add this solution

dropwise to the Vilsmeier complex at 0°C.

Reaction: Allow to warm to Room Temperature (RT).

Critical Step: Unlike simple indoles, this electron-poor substrate requires heating. Heat to

80–90°C for 4–6 hours. Monitor by TLC (EtOAc/Hexane 1:2).

Quenching: Cool the mixture to RT. Pour slowly onto crushed ice (~5x reaction volume).

Hydrolysis: Basify the aqueous mixture to pH 9-10 using 2M NaOH or Sat.

. The iminium intermediate hydrolyzes to the aldehyde, precipitating as a solid.

Isolation: Stir for 1 hour. Filter the precipitate, wash copiously with water, and dry under

vacuum.

Purification: Recrystallize from Ethanol or DMF/Water if necessary.

DMF + POCl3
(0°C)

Chloroiminium
Salt

Vilsmeier Reagent Formation Add 5-Cl-6-F-Indole
(Heat to 90°C)

Electrophilic Attack Ice/Base Quench
(pH 9-10)

Iminium Hydrolysis Final Product:
Aldehyde Precipitate

Isolation

Click to download full resolution via product page

Caption: Optimized Vilsmeier-Haack workflow for electron-deficient indoles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b2579953/docs#strategic-scaffold-characterization-5-chloro-6-fluoro-1h-indole-3-carbaldehyde
https://www.benchchem.com/product/b2579953/docs#strategic-scaffold-characterization-5-chloro-6-fluoro-1h-indole-3-carbaldehyde
https://www.benchchem.com/product/b2579953/docs#strategic-scaffold-characterization-5-chloro-6-fluoro-1h-indole-3-carbaldehyde
https://www.benchchem.com/product/b2579953/docs#strategic-scaffold-characterization-5-chloro-6-fluoro-1h-indole-3-carbaldehyde
https://www.benchchem.com/product/b2579953?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2579953?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2579953?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

